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Compound of Interest

Compound Name: 3-Chloropropyltrimethoxysilane

Cat. No.: B1208415 Get Quote

Introduction: 3-Chloropropyltrimethoxysilane (CPTMS) is a versatile organosilane compound

widely recognized for its role as a coupling agent and surface modifier in a vast array of

industrial and research applications.[1] Identified by its CAS number 2530-87-2, CPTMS

possesses a unique bifunctional structure, containing both a reactive chloropropyl group and

hydrolyzable methoxysilyl groups.[1][2][3] This dual reactivity allows it to form stable chemical

bridges between inorganic substrates and organic polymers, thereby enhancing adhesion,

improving mechanical properties, and functionalizing surfaces.[2][3] This guide provides a

comprehensive overview of its core properties, reaction mechanisms, experimental protocols,

and safety considerations, tailored for researchers, scientists, and professionals in drug

development.

Core Properties
The fundamental properties of 3-Chloropropyltrimethoxysilane are summarized in the tables

below, providing a quick reference for its chemical identity and physicochemical characteristics.

Table 1: Chemical Identity of 3-Chloropropyltrimethoxysilane
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Identifier Value

CAS Number 2530-87-2[1][4][5][6][7][8]

Molecular Formula C₆H₁₅ClO₃Si[1][4][7][8][9][10]

Molecular Weight 198.72 g/mol [1][4][8][9][10]

IUPAC Name 3-chloropropyl(trimethoxy)silane[7][8]

Synonyms

CPTMO, γ-Chloropropyltrimethoxysilane, (3-

Chloropropyl)trimethoxysilane, 3-

(Trimethoxysilyl)propyl chloride, A-143[1][4][6][8]

[11][12]

InChI Key
OXYZDRAJMHGSMW-UHFFFAOYSA-N[4][7]

[9]

SMILES CO--INVALID-LINK--(OC)OC[7][9]

Table 2: Physical and Chemical Properties of 3-Chloropropyltrimethoxysilane

Property Value

Appearance Colorless to pale yellow liquid[1][9]

Boiling Point 195-197 °C at standard pressure[5][13]

Melting Point -50 °C[13]

Density 1.08 - 1.09 g/mL at 20-25 °C[1][5]

Refractive Index (n20/D) 1.418 - 1.421[1][5][7][10][13]

Flash Point 71.7 - 78 °C (closed cup)[1][10][11][14]

Solubility
Miscible with organic solvents; hydrolyzes in

water[5][9][13]

Stability
Stable under dry, inert conditions; sensitive to

air and moisture[5][9][13]
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Molecular Structure and Reactivity
The efficacy of CPTMS stems from its molecular architecture, which features two distinct

reactive centers:

Trimethoxysilyl Group (-Si(OCH₃)₃): This is the inorganic-reactive part of the molecule. The

three methoxy groups are susceptible to hydrolysis in the presence of water.[3]

Chloropropyl Group (-CH₂CH₂CH₂Cl): This is the organic-reactive functional group. The

terminal chlorine atom is a good leaving group, making the propyl chain reactive towards

various organic polymers and nucleophiles.[3]

The primary mechanism for CPTMS binding to inorganic surfaces is a two-step hydrolysis and

condensation process.[3][15]

Hydrolysis: In the presence of water (often catalyzed by acid or base), the methoxy groups (-

OCH₃) hydrolyze to form reactive silanol groups (-Si-OH) and release methanol as a

byproduct.[3][15]

Condensation: The newly formed silanol groups can then condense with hydroxyl groups

present on the surface of inorganic substrates like silica, glass, and metal oxides, forming

stable, covalent siloxane bonds (Si-O-Substrate).[3][16]

Step 1: Hydrolysis

Step 2: Condensation

Cl-(CH₂)₃-Si(OCH₃)₃ + 3 H₂O
Cl-(CH₂)₃-Si(OH)₃

(Silanetriol Intermediate)
+ 3 CH₃OH

Inorganic Substrate
with Surface -OH Groups

 Condensation
(-H₂O) Grafted Surface

(Substrate-O-Si Bond)
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Click to download full resolution via product page

Hydrolysis and condensation workflow of CPTMS on a substrate.

While the trimethoxysilyl end anchors to an inorganic surface, the chloropropyl group at the

other end is free to react with an organic polymer matrix.[2][3] This reaction, often a

nucleophilic substitution, forms a covalent bond between the silane and the polymer. This

creates a durable "molecular bridge" that chemically links the two dissimilar materials, resulting

in significantly improved interfacial adhesion and mechanical strength of the composite

material.[3]

Inorganic Substrate
(e.g., Glass, Metal, Silica)

CPTMS Molecular Bridge
Cl-(CH₂)₃-Si(O-)₃

 Stable Si-O-Substrate
Covalent Bond

Organic Polymer Matrix
(e.g., Epoxy, Rubber)

 Covalent Bond with
Polymer Backbone

Click to download full resolution via product page

CPTMS acts as a molecular bridge between materials.

Applications in Research and Development
CPTMS is a cornerstone chemical in materials science and has emerging relevance in

biomedical fields.

Coupling Agent in Composites: Its primary application is to enhance the adhesion between

inorganic fillers (like glass fibers) and organic polymer matrices (like epoxy or nylon resins),

significantly improving the flexural and tensile strength of the resulting composite materials.

[1]
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Surface Modifier: CPTMS is used to create self-assembled monolayers (SAMs) on various

surfaces to alter properties like wetting, adhesion, and biocompatibility.[5][17] This is critical

for developing specialized coatings, sensors, and medical devices.[1][10]

Chemical Intermediate: The reactive chloro group serves as a handle for further chemical

synthesis.[2] This allows for the production of a wide range of functionalized organosilanes

(e.g., amino-silanes, mercapto-silanes) with tailored properties for specific applications.

Drug Delivery and Nanotechnology: Research is expanding into its use for modifying

nanoparticles, such as silica or iron oxide, for applications in targeted drug delivery and

catalysis.[1][18] Studies have shown that CPTMS-functionalized nanoparticles can be

conjugated with bioactive molecules for anti-cancer activity.[19]

Synthesized Functional Silanes

3-Chloropropyltrimethoxysilane
(Precursor)

Amino-silane

+ Amine

Mercapto-silane

+ Thiol

Epoxy-silane

+ Glycidol, etc.

Other Functional
Silanes

+ Nucleophile

Click to download full resolution via product page

CPTMS as a versatile chemical intermediate for synthesis.

Experimental Protocols
This protocol describes the synthesis of CPTMS from trimethoxysilane and allyl chloride using

a ruthenium-based catalyst.[17]

Materials:

Trimethoxysilane (1.3330 moles)

Allyl chloride (0.8394 moles)
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Ruthenium catalyst solution (e.g., 21 ppm Ru)

Reaction vessel (e.g., round-bottom flask with heating mantle and stirrer)

Purification apparatus (e.g., silica gel chromatography column)

Methodology:

Charge the reaction vessel with trimethoxysilane (163.93 g) and the ruthenium catalyst

solution (0.200 g) at room temperature.[17]

Heat the trimethoxysilane solution to 80°C with stirring.[17]

Slowly add allyl chloride (64.89 g) to the heated solution over a period of 1 hour,

maintaining the reaction temperature between 79-81°C.[17]

After the addition is complete, maintain the reaction at 80°C for an additional hour to

ensure completion.[17]

Cool the reaction mixture to room temperature.

Purify the crude product using silica gel chromatography to obtain 3-
Chloropropyltrimethoxysilane. A yield of approximately 90% can be expected.[17]

This protocol outlines a general procedure for grafting CPTMS onto the surface of silica

nanoparticles to impart hydrophobicity and provide a reactive handle for further

functionalization.[16][18][20]

Materials:

Silica nanoparticles

Toluene (or another anhydrous solvent like THF)

3-Chloropropyltrimethoxysilane (CPTMS)

Optional catalyst (e.g., triethylamine)

Reaction flask with reflux condenser and magnetic stirrer
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Centrifuge and washing solvents (e.g., ethanol, acetone)

Drying oven

Methodology:

Disperse a known quantity of dried silica nanoparticles in anhydrous toluene within the

reaction flask via sonication or vigorous stirring.

Add CPTMS to the nanoparticle suspension. A typical molar ratio of nanoparticles to

CPTMS can be optimized, but a starting point is often a 1:1 ratio based on estimated

surface hydroxyl groups.[18] A small amount of water (e.g., a 1:3 molar ratio with CPTMS)

can be added to facilitate hydrolysis.[18]

(Optional) Add a catalyst, such as a few drops of triethylamine, to accelerate the

condensation reaction.[18]

Heat the mixture to reflux (for toluene, ~110°C) and maintain under stirring for 4-6 hours.

[18]

Allow the mixture to cool to room temperature.

Separate the modified nanoparticles from the solution by centrifugation.

Wash the collected nanoparticles multiple times with acetone and then ethanol to remove

any unreacted silane and byproducts.[18]

Dry the final product in an oven at 60-90°C for several hours to obtain surface-modified

silica nanoparticles.[16][18]

Characterize the grafting success using techniques such as Fourier-transform infrared

(FT-IR) spectroscopy to identify the presence of propyl chains on the surface.[18]

Safety and Handling
CPTMS is a reactive chemical that requires careful handling. It is classified as an irritant to the

eyes, skin, and respiratory system and is a combustible liquid.[1][11][14] Contact with moisture
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leads to hydrolysis, liberating methanol, which is a primary source of its toxicity upon exposure.

[11][12]

Table 3: Safety and Handling Guidelines

Aspect Guideline

Personal Protective Equipment (PPE)

Wear chemical-resistant gloves (neoprene or

nitrile rubber), chemical safety goggles, and

appropriate protective clothing.[14][21] Use in a

well-ventilated area or under a chemical fume

hood.[11][21]

Handling

Avoid contact with eyes, skin, and clothing.[11]

[14] Keep away from heat, sparks, open flames,

and other sources of ignition.[11][14][22] Handle

under an inert atmosphere (e.g., nitrogen) as it

is sensitive to air and moisture.[5][9][11]

Storage

Store in a tightly closed container in a cool, dry,

well-ventilated place away from incompatible

substances like water, acids, and strong

oxidizing agents.[9][11][14]

First Aid (Eyes)

Immediately flush with plenty of water for at

least 15 minutes, removing contact lenses if

present. Seek medical attention.[11][14][21][22]

First Aid (Skin)

Wash off immediately with soap and plenty of

water while removing contaminated clothing.

Seek medical advice if irritation persists.[11][14]

[21][22]

Spill Cleanup

Absorb spill with inert material (e.g., sand,

vermiculite).[11] Collect in a suitable, closed

container for disposal. Ensure adequate

ventilation.[21]

Conclusion:
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3-Chloropropyltrimethoxysilane is a highly versatile and fundamental chemical for

researchers in materials science and related fields. Its unique dual-ended reactivity allows it to

effectively couple inorganic and organic materials, modify surfaces, and serve as a key

intermediate for synthesizing novel functionalized silanes.[1][2][5] A thorough understanding of

its properties, reaction mechanisms, and handling requirements is essential for its safe and

effective use in developing advanced materials and technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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